Cas no 61252-10-6 (Diphosphoric acid, mono(3,7,11-trimethyldodecyl) ester)

• Product Name: Diphosphoric acid, mono(3,7,11-trimethyldodecyl) ester
• CAS No: 61252-10-6
• MF: C₁₅H₃₁O₇P₂
• MW: 385.349967241287
• CID: 487075
• PubChem ID: 71397786
• Update Time: 2025-04-19

Diphosphoric acid, mono(3,7,11-trimethyldodecyl) ester Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid, mono(3,7,11-trimethyldodecyl) ester
• [oxido(3,7,11-trimethyldodecoxy)phosphoryl] phosphate
• 61252-10-6
• DTXSID80819253

• Inchi： 1S/C15H34O7P2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-21-24(19,20)22-23(16,17)18/h13-15H,5-12H2,1-4H3,(H,19,20)(H2,16,17,18)/p-3
• InChI Key： QLJFEPYMTKDKMH-UHFFFAOYSA-K
• SMILES： P(=O)([O-])(OP(=O)([O-])[O-])OCCC(C)CCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 385.15463
• Monoisotopic Mass: 385.15450232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 121.78